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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B1345640

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and reactivity of cyclopentylacetylene. The information is curated for professionals in
research and development, with a focus on data presentation, experimental context, and
molecular characteristics.

Chemical Structure and Identification

Cyclopentylacetylene, also known as ethynylcyclopentane, is an organic compound featuring
a cyclopentyl group attached to an acetylene functional group.[1] Its chemical structure is
foundational to its reactivity and physical properties.

Molecular Structure:
Caption: Chemical structure of Cyclopentylacetylene.

Identifiers:
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Identifier Value
IUPAC Name ethynylcyclopentane[2][3]
Synonyms Cyclopentyl acetylene, Cyclopentylethyne[1][4]

Molecular Formula

C7Hwo[1][2]3]AISI6IBIOI[10][1 1][1.2]

CAS Number 930-51-8[1][2][3I[A1BI[ 71O 2][13][14][15][16]
InChi InChI=1S/C7H10/c1-2-7-5-3-4-6-7/h1,7H,3-
n
6H2[1][2][6][7][8][10][1 1][12][17]
TXVISWLZYQMWPC-UHFFFAOY SA-N[1][2][3]
InChlKey
[SIEeI718]10][11][12][17]
SMILES C#CCIL1CCCCL[1][2][3]e]6]12]

Physicochemical Properties

The physicochemical properties of cyclopentylacetylene are summarized below. These

values are critical for designing experimental conditions, purification procedures, and for

computational modeling.

Physical Properties:

Property Value Source(s)
Molecular Weight 94.15 g/mol [21[41[9]
Appearance Clear yellow liquid [1][4][12]
Boiling Point 107-109 °C [1114]
Density 0.812 g/mL at 25 °C [1][4]19][13]
Refractive Index (n20/D) 1.432 [111419111.3]
Flash Point 1.1 °C (34 °F) [4][14]

Vapor Pressure

46.8 + 0.1 mmHg at 25°C

[1]
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Computed Properties:

Property Value Source(s)
XLogP3-AA 2.5 [12]

LogP 1.80980 [1][9]

PSA (Polar Surface Area) 0.00000 [1109]
Heavy Atom Count 7 [1][12]
Complexity 87.9 [12]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and purity assessment of
cyclopentylacetylene.

« Infrared (IR) Spectroscopy: The IR spectrum of cyclopentylacetylene is characterized by
the vibrational modes of its functional groups. The NIST WebBook provides gas-phase IR
spectral data.[7][10][11] Key absorptions are expected for the C=C-H stretch and the C=C
stretch of the terminal alkyne, as well as C-H and C-C stretches of the cyclopentyl ring.
Spectra are available from various sources, often obtained using techniques like ATR-IR.[2]
[17]

o Mass Spectrometry (MS): Electron ionization mass spectrometry data is available from the
NIST WebBook.[8][10] The mass spectrum will show the molecular ion peak and
fragmentation patterns characteristic of the cyclopentyl and acetylene moieties. Predicted
collision cross-section values for various adducts have also been calculated.[6]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed, assigned *H and 13C
NMR spectra for cyclopentylacetylene are not readily available in the cited literature, such
spectra are the definitive method for structural confirmation. One would expect characteristic
signals for the acetylenic proton, the carbons of the alkyne, and the various protons and
carbons of the cyclopentyl ring.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.guidechem.com/encyclopedia/cyclopentylacetylene-dic7396.html
https://www.kuujia.com/cas-930-51-8.html
https://wap.guidechem.com/dictionary/en/930-51-8.html
https://www.kuujia.com/cas-930-51-8.html
https://wap.guidechem.com/dictionary/en/930-51-8.html
https://www.kuujia.com/cas-930-51-8.html
https://www.guidechem.com/encyclopedia/cyclopentylacetylene-dic7396.html
https://www.guidechem.com/encyclopedia/cyclopentylacetylene-dic7396.html
https://www.benchchem.com/product/b1345640?utm_src=pdf-body
https://www.benchchem.com/product/b1345640?utm_src=pdf-body
https://webbook.nist.gov/cgi/inchi?ID=C930518&Mask=80
https://webbook.nist.gov/cgi/cbook.cgi?ID=C54140306&Units=SI&Mask=384
https://webbook.nist.gov/cgi/inchi?ID=C54140306&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopentylacetylene
https://spectrabase.com/compound/6o24XOUsrfw
https://webbook.nist.gov/cgi/inchi?ID=C54140306&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C54140306&Units=SI&Mask=384
https://pubchemlite.lcsb.uni.lu/e/compound/136725
https://www.benchchem.com/product/b1345640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

+ Raman Spectroscopy: Raman spectra for cyclopentylacetylene have been recorded and
are available in spectral databases.[2][17]

Structural & Purity Analysis

NMR Spectroscopy (*H, 13C)
Characterization

Synthesis & Purification
Mass Spectrometry
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Product of Electrophilic Addition Product of Nucleophilic Addition (via Acetylide) Cycloaddition Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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